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An In-depth Technical Guide to the Physical and Chemical Properties of 2-Chloroethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloroethanol, also known as ethylene chlorohydrin, is the simplest beta-halohydrin with the

chemical formula HOCH2CH2Cl.[1] It is a bifunctional molecule containing both an alkyl

chloride and a primary alcohol functional group.[1] This colorless liquid possesses a faint,

ether-like odor and is miscible with water and many organic solvents.[1][2] Historically, it was a

significant precursor in the large-scale production of ethylene oxide, a process that has since

been largely replaced by the direct oxidation of ethylene.[1][3] Currently, 2-chloroethanol is
utilized in the synthesis of pharmaceuticals, biocides, plasticizers, and dyes.[1][4] It also serves

as a solvent for various materials, including cellulose acetate and ethyl cellulose.[1] From a

toxicological and environmental standpoint, 2-chloroethanol is a metabolite in the degradation

of 1,2-dichloroethane.[1]

Physical Properties of 2-Chloroethanol
2-Chloroethanol is a colorless liquid at room temperature.[5] It is fully miscible with water,

ethanol, acetone, and benzene.[3] The presence of both a hydroxyl group and a chlorine atom

imparts a polar character to the molecule, contributing to its solubility in polar solvents.[6] An

azeotrope with water is formed, which boils at 97.8 °C and contains 42% water by weight.[3]
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Table 1: Physical Properties of 2-Chloroethanol

Property Value

Molecular Formula C2H5ClO

Molar Mass 80.51 g/mol [2]

Appearance Colorless liquid[1]

Odor Faint, ether-like[1]

Density 1.201 g/mL at 25 °C[1][7]

Melting Point -62.6 °C[1] to -89 °C[7][8]

Boiling Point 127–131 °C[1][2]

Solubility in Water Miscible[1][2]

Vapor Pressure 700 Pa (5 mmHg) at 20 °C[2][7]

Vapor Density 2.78 (air = 1)[7]

Flash Point 55 °C[2]

Autoignition Temperature 425 °C[3]

Refractive Index 1.441 (at 20 °C)[7][9]

Chemical Properties of 2-Chloroethanol
2-Chloroethanol exhibits reactivity characteristic of both alcohols and alkyl chlorides.[3] It can

undergo dehydrohalogenation in the presence of an alkali hydroxide to yield ethylene oxide.[2]

The compound reacts with various amines, with the rate of reaction following the order: n-

amylamine > cyclohexylamine > aniline.[3] Its reaction with ammonia produces

monoethanolamine, and with tertiary amines, it forms quaternary ammonium compounds.[3]

Furthermore, 2-chloroethanol can be oxidized to monochloroacetic acid.[3]

Table 2: Key Chemical Reactions of 2-Chloroethanol
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Reactant Product(s) Reaction Type

Alkali Hydroxide (e.g., NaOH) Ethylene oxide, NaCl, H2O Dehydrohalogenation[1]

Alcohols/Phenols (basic

conditions)
Hydroxyethyl ethers Etherification[3]

Ammonia Monoethanolamine Amination[3]

Tertiary Amines
Quaternary ammonium

compounds
Quaternization[3]

Cyanides Nitriles Nucleophilic Substitution[3]

Aldehydes Acetals Acetal Formation[3]

Phosgene 2-Chloroethyl chloroformate Acylation[3]

Oxidation Monochloroacetic acid Oxidation[3]

Spectroscopic Data
The structural features of 2-chloroethanol give rise to distinct spectroscopic signatures.

Table 3: ¹H and ¹³C NMR Spectroscopic Data for 2-Chloroethanol

Nucleus Chemical Shift (δ, ppm) Multiplicity

¹H NMR (in CDCl₃)

-CH₂Cl ~3.75 Triplet[10]

-CH₂OH ~3.60 Triplet[10]

-OH Variable (broad) Singlet[10]

¹³C NMR (in D₂O)

-CH₂OH 64.725 [11]

-CH₂Cl 48.874 [11]
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Synthesis of 2-Chloroethanol
Industrially, 2-chloroethanol is primarily synthesized through the reaction of ethylene with

hypochlorous acid.[1][12] An alternative laboratory-scale synthesis involves the reaction of

ethylene glycol with hydrogen chloride gas.[2][13]

Synthesis Pathways of 2-Chloroethanol

Industrial Synthesis
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Caption: Industrial and alternative synthesis routes for 2-Chloroethanol.

Key Chemical Reactions
2-Chloroethanol's bifunctional nature allows it to participate in a variety of chemical

transformations.
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Key Chemical Reactions of 2-Chloroethanol
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Caption: Overview of significant reactions involving 2-Chloroethanol.

Metabolic and Degradation Pathways
In biological systems, 2-chloroethanol is metabolized into more toxic compounds. The

degradation in some bacteria follows a similar oxidative pathway.[14]
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Metabolic Pathway of 2-Chloroethanol
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Caption: The metabolic conversion of 2-Chloroethanol in biological systems.

Experimental Protocols
Determination of Physical Properties
Standard laboratory procedures are employed for the determination of the physical properties

of 2-chloroethanol.

Boiling Point: The boiling point can be determined by simple distillation. The liquid is heated

in a distillation apparatus, and the temperature at which the vapor pressure equals the

atmospheric pressure and the liquid actively boils is recorded.

Density: The density is measured using a pycnometer or a digital density meter. The mass of

a known volume of the substance is determined at a specific temperature, typically 25 °C.
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Solubility: The miscibility with water and other solvents can be observed by mixing known

volumes of 2-chloroethanol and the solvent and observing for phase separation.

Analysis of 2-Chloroethanol in Food Matrices by GC-
MS/MS
The following protocol is a generalized procedure based on the QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) extraction method coupled with Gas Chromatography-

Tandem Mass Spectrometry (GC-MS/MS).[15][16]

Sample Preparation and Extraction:

Weigh a homogenized sample (e.g., 2-10 g) into a 50 mL centrifuge tube.

For dry matrices, add a specific volume of cold water to hydrate the sample.[16]

Add cold acetonitrile as the extraction solvent.

Add a QuEChERS salt packet (containing MgSO₄, NaCl, and citrate buffers) and shake

vigorously.[16]

Centrifuge the sample to separate the layers.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a mixture of

sorbents (e.g., PSA, C18) and MgSO₄.

Vortex and centrifuge the tube.

GC-MS/MS Analysis:

Transfer the cleaned extract into a GC vial for analysis.

Inject a small volume (e.g., 1-2 µL) of the extract into the GC-MS/MS system.

The separation is typically performed on a wax-type capillary column.
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The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for

sensitive and selective quantification of 2-chloroethanol.

Safety and Handling
2-Chloroethanol is highly toxic and can be fatal if swallowed, inhaled, or absorbed through the

skin.[8] It is a flammable liquid and its vapors can form explosive mixtures with air.[17] When

heated to decomposition, it emits highly toxic fumes of hydrogen chloride and phosgene.[4]

Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, a face shield, a

fire-resistant lab coat, and appropriate chemical-resistant gloves (e.g., fluorinated rubber).[8]

[18]

Handling: Handle in a certified chemical fume hood.[18] Keep away from sources of ignition

and take measures to prevent the buildup of electrostatic charge.[8]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from

incompatible materials such as strong bases and oxidizing agents.[4][8]

First Aid: In case of exposure, seek immediate medical attention. If inhaled, move to fresh

air. If on skin, wash immediately with soap and plenty of water. If in eyes, rinse with plenty of

water.[8][17]

Conclusion
2-Chloroethanol is a versatile chemical with a range of applications, stemming from its

bifunctional nature. A thorough understanding of its physical and chemical properties, as well

as its reactivity and toxicity, is crucial for its safe handling and effective use in research and

industrial settings. The provided data and protocols offer a comprehensive guide for

professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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